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Compound of Interest

Compound Name: Ethyl 3-ethoxypropionate

Cat. No.: B042834

Ethyl 3-ethoxypropionate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3-ethoxypropionate (EEP), a slow-evaporating ether-ester solvent, is a colorless liquid
with a mild, ester-like odor.[1] Possessing a unique combination of desirable properties
including a slow evaporation rate, good resistance to solvent popping in baking applications,
low surface tension, and high electrical resistance, EEP is a versatile compound with significant
applications across various industries.[2] It is particularly valued in the coatings, inks, and
electronics industries for its excellent solvency for a wide range of polymers.[3] This technical
guide provides an in-depth overview of the chemical structure, physicochemical properties,
synthesis, and applications of Ethyl 3-ethoxypropionate. It includes detailed tables of its
properties, generalized experimental protocols for its synthesis and analysis, and diagrams
illustrating its synthesis and metabolic pathways.

Chemical Structure and Identification

Ethyl 3-ethoxypropionate is an organic compound that contains both an ether and an ester
functional group.[4] Its linear structure and the propionyl group in the center of the molecule
contribute to its unique solvent characteristics.[5]
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Identifier Value

IUPAC Name ethyl 3-ethoxypropanoate[6]

Synonyms EEP, Ethyl l-aeté-eth-oxypropionate, 3-
Ethoxypropionic acid ethyl ester[4]

CAS Number 763-69-9[3]

Molecular Formula C7H1403]3]

Molecular Weight 146.18 g/mol [3]

SMILES CCOCCC(=0)0OcCC]6]

inChi INChl=1S/C7H1403/c1-3-9-6-5-7(8)10-4-2/h3-

6H2,1-2H3[6]

Physicochemical Properties

EEP is a stable liquid under recommended storage conditions.[7] It is a flammable liquid and
vapor, and may form explosive peroxides upon exposure to air, particularly on long-term
storage.[7][8]

Table 2.1: Physical Properties
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Property Value Reference(s)
Appearance Colorless, water-white liquid [819]
Odor Mild, ester-like [9]
Boiling Point 165-172 °C (329-342 °F) [31[4]
Melting Point -75 °C (-103 °F) [10]
Flash Point 59 °C (138.2 °F) (Closed Cup)  [8][10]
Density 0.948 - 0.952 g/cm3 at 25 °C [3]
Vapor Pressure 1.5 mmHg at 20 °C
Vapor Density Heavier than air [8]
Solubility in Water Limited; 1.6 g/100 mL at 20 °C [10]
Solubility in Organic Solvents Soluble in most hydrocarbon

solvents
Refractive Index 1.4050 - 1.4080 at 20 °C [3]

Viscosity 1.20 mPa's at 25 °C [8]
Surface Tension Low [2]
Electrical Resistance High [2]

Autoignition Temperature

377 °C (711 °F)

[8]

Table 2.2: Chemical and Toxicological Properties
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Property Value Reference(s)

Stable under normal
Chemical Stability conditions. May form [7]

peroxides.

o Strong oxidizing agents, strong
Incompatibilities [7][10]
bases.

N Carbon monoxide and carbon
Hazardous Decomposition o ] [8]
dioxide upon combustion.

Acute Oral Toxicity (LD50, Rat) 4,309 - 5,000 mg/kg [7]
Acute Dermal Toxicity (LD50,

) 4,080 - 10,000 mg/kg [7]
Rabbit)
Aquatic Toxicity (LC50, Fish,

60.9 mg/L [7]

96h)
Biodegradability Readily biodegradable [5]

Experimental Protocols

Disclaimer: The following are generalized experimental protocols and should be adapted and
optimized based on specific laboratory conditions and safety guidelines.

Synthesis of Ethyl 3-ethoxypropionate

Ethyl 3-ethoxypropionate is typically synthesized via a Michael addition reaction of ethanol to
ethyl acrylate.[3] This reaction can be catalyzed by either a base or a strong acid.[3][11]
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Reactants

Ethanol
(C2H50H)

Product
Ethyl Acrylate Base or Acid Catalyst Michael Addition Ethyl 3-ethoxypropionate

(CH2=CHCOOC2H5) (e.g., Sodium Ethoxide or Sulfonic Acid) (C2H50CH2CH2COO0OC2H5)
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Synthesis of Ethyl 3-ethoxypropionate.

Methodology (Base-Catalyzed):

o Reaction Setup: To a stirred reactor, add absolute ethanol and ethyl acrylate. The molar ratio
of ethanol to ethyl acrylate is typically kept high to favor product formation.[2] An anion
exchange resin or a solution of sodium ethoxide in ethanol can be used as the catalyst.[2]

e Reaction Conditions: The reaction is typically carried out at a controlled temperature, for
example, between 10-50 °C.[2] The reaction time can vary from a few hours to several
hours, depending on the catalyst and temperature.[3]

o Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) to
determine the consumption of ethyl acrylate.

o Workup: Once the reaction is complete, the catalyst is removed. If a solid resin is used, it can
be filtered off.[3] If a soluble base is used, it is neutralized with an acid (e.qg., sulfuric acid).
[11]

 Purification: The crude product is then purified by fractional distillation under reduced
pressure.[10] Unreacted ethanol and ethyl acrylate are distilled off first, followed by the
collection of the pure Ethyl 3-ethoxypropionate fraction.[10]

Analytical Methods
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Gas Chromatography (GC) for Purity Analysis:

Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID).
e Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5).
o Carrier Gas: Helium or Nitrogen.

o Temperature Program: An initial temperature of 50-70°C, held for a few minutes, followed by
a ramp up to 200-250°C.

« Injection: A small volume (e.g., 1 pL) of a diluted sample in a suitable solvent (e.g., ethanol or
acetone).

o Data Analysis: The purity is determined by the area percentage of the Ethyl 3-
ethoxypropionate peak relative to the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve 5-25 mg of the sample in approximately 0.6-0.7 mL of a
deuterated solvent (e.g., CDCIsz) in a 5 mm NMR tube.[1][12] Add a small amount of an
internal standard such as tetramethylsilane (TMS) for chemical shift referencing.[13]

e 'H NMR: Acquire the proton NMR spectrum. The spectrum will show characteristic signals
for the two ethyl groups and the two methylene groups of the propionate backbone.

e 13C NMR: Acquire the carbon-13 NMR spectrum. This will show distinct signals for each of
the seven carbon atoms in the molecule.

Infrared (IR) Spectroscopy:

o Sample Preparation: A small drop of the neat liquid sample can be placed between two salt
plates (e.g., NaCl or KBr) to create a thin film.[14]

e Analysis: Acquire the IR spectrum. Look for characteristic absorption bands, including a
strong C=0 stretch for the ester group (around 1735 cm~1) and C-O stretches for the ether
and ester linkages.[14]
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Metabolism

A study on the metabolism of Ethyl 3-ethoxypropionate in male Sprague-Dawley rats
following oral administration showed that the compound is rapidly absorbed and primarily
excreted as metabolites in the urine.[15] The major urinary metabolites identified were
monoethyl malonate and 3-ethoxypropionate.[15] Other metabolites included malonic acid and
the glycine conjugate of 3-ethoxypropionate.[15] A significant portion of the administered dose
was also converted to COz2, indicating extensive oxidation of the molecule.[15] Notably, the
study found no evidence of alkoxyacetic acid metabolites, which are associated with the toxicity

of some ethylene glycol ethers.[15]
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Metabolic pathway of Ethyl 3-ethoxypropionate in rats.

Applications

Ethyl 3-ethoxypropionate's favorable properties make it a valuable solvent in numerous

applications.
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o Coatings and Paints: It is extensively used as a high-performance solvent in automotive,
aerospace, and industrial coatings. Its slow evaporation rate allows for excellent flow and
leveling, contributing to a high-gloss, durable finish. It is an effective solvent for a wide
variety of resins, including acrylics, epoxies, alkyds, and polyurethanes.

e Printing Inks: In the printing industry, EEP helps to control drying times and improve print
guality and color uniformity.

« Industrial Cleaners: It is used in industrial cleaning and degreasing agents for the effective
removal of oils and greases from surfaces.

o Electronics: In the electronics industry, it is used as a solvent for photoresists and in cleaning
applications for electronic components.[3]

o Chemical Synthesis: EEP can serve as a reaction solvent or as an intermediate in the
production of other specialty chemicals.

Safety and Handling

Ethyl 3-ethoxypropionate is considered to have moderate hazards.

o Health Hazards: Inhalation of high concentrations of vapor can cause respiratory tract
irritation, headaches, dizziness, and nausea.[9] Prolonged or repeated skin contact may lead
to dryness, irritation, or dermatitis. Eye contact can cause redness and discomfort.

» Fire Hazards: EEP is a flammable liquid.[8] Its vapors can form explosive mixtures with air.[9]
Keep away from heat, sparks, open flames, and other ignition sources.[8] Use explosion-
proof electrical and ventilating equipment.[10]

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles,
and appropriate clothing to prevent skin contact.[10] In areas with high vapor concentrations,
use respiratory protection.[9]

o Storage: Store in a cool, dry, well-ventilated place in tightly closed containers, away from
direct sunlight and ignition sources.[7]
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« Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.
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Generalized experimental workflow for EEP synthesis.

Conclusion

Ethyl 3-ethoxypropionate is a high-performance, versatile solvent with a favorable balance of
properties, including strong solvency, a slow evaporation rate, and a relatively good safety
profile. Its wide range of applications, particularly in the coatings and electronics industries,
underscores its industrial importance. Understanding its chemical properties, synthesis, and
metabolic pathways is crucial for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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